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Introduction
2-Undecanone, also known as methyl nonyl ketone, is a naturally occurring ketone with a rich

history and a diverse range of applications, from perfumery to its increasingly recognized role

as a potent insect and animal repellent. This technical guide provides a comprehensive

overview of 2-undecanone, detailing its discovery, historical context, synthesis, mechanisms of

action, and the experimental protocols used in its study.

Discovery and History
2-Undecanone was first identified as a major constituent of the essential oil of rue (Ruta

graveolens)[1][2][3]. The seminal work on the chemical composition of rue oil was conducted

by the American chemist Frederick B. Power and his colleague Frederic H. Lees. In their 1902

publication in the Journal of the Chemical Society, Transactions, they detailed the isolation and

characterization of this methyl ketone, which laid the foundation for future research into its

properties and applications[4]. Power, a prominent figure in phytochemistry, made significant

contributions to the understanding of essential oils and plant-based chemicals during his

career[5][6].

Initially, the isolation of 2-undecanone from natural sources like rue oil was the primary method

of obtaining the compound. However, as its utility in fragrances and as a repellent became

more apparent, synthetic methods were developed to ensure a consistent and scalable supply.
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Physicochemical and Toxicological Properties
2-Undecanone is a colorless to slightly yellow liquid with a characteristic fruity, floral, and

slightly waxy aroma[7]. It is soluble in organic solvents but has very low solubility in water. A

summary of its key physical, chemical, and toxicological properties is presented in the tables

below.

Table 1: Physical and Chemical Properties of 2-Undecanone

Property Value Reference(s)

Molecular Formula C₁₁H₂₂O [8]

Molar Mass 170.29 g/mol [8]

Appearance Colorless to pale yellow liquid [8]

Odor Fruity, floral, waxy [7]

Melting Point 11-15 °C [8]

Boiling Point 231-232 °C [8]

Density 0.825 g/mL at 25 °C [8]

Flash Point 89 °C (closed cup) [8]

Vapor Pressure < 1 mmHg at 20 °C [9]

Solubility in Water 0.00179 g/100 mL (25 °C) [8]

log Kow (Octanol-Water

Partition Coefficient)
4.136 [10]

Table 2: Toxicological Data for 2-Undecanone
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Test Species Route Value Reference(s)

LD₅₀ Rat Oral >5000 mg/kg [10][11]

LD₅₀ Mouse Oral 3880 mg/kg [10]

LD₅₀ Rabbit Dermal >5000 mg/kg [10]

LC₅₀ - Inhalation
>5430 mg/L

(vapors)
[12]

Synthesis of 2-Undecanone
Several methods have been developed for the synthetic preparation of 2-undecanone. The

most common approaches are the oxidation of the corresponding secondary alcohol and the

ketonic decarboxylation of carboxylic acids.

Oxidation of 2-Undecanol
A standard laboratory-scale synthesis involves the oxidation of 2-undecanol.

Experimental Protocol: Oxidation of 2-Undecanol using Pyridinium Chlorochromate (PCC)

Setup: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is

charged with a solution of 2-undecanol (1 equivalent) in dichloromethane (DCM).

Reagent Addition: Pyridinium chlorochromate (PCC) (1.5 equivalents) is added portion-wise

to the stirred solution. The reaction is mildly exothermic.

Reaction: The reaction mixture is stirred at room temperature for 2-4 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

Work-up: Upon completion, the reaction mixture is diluted with diethyl ether and filtered

through a pad of silica gel or Celite to remove the chromium byproducts.

Purification: The filtrate is concentrated under reduced pressure, and the resulting crude 2-
undecanone is purified by vacuum distillation to yield the final product.
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Ketonic Decarboxylation
This industrial method involves the high-temperature, catalytic conversion of a mixture of

carboxylic acids.

Experimental Protocol: Ketonization of Decanoic Acid and Acetic Acid

Catalyst Bed Preparation: A tubular reactor is packed with a metal oxide catalyst, such as

thorium oxide or zirconium dioxide, on a support[13][14][15].

Reaction: A gaseous mixture of decanoic acid and acetic acid (in a specific molar ratio) is

passed over the heated catalyst bed (typically 300-450 °C)[13][16].

Product Collection: The reaction products, including 2-undecanone, water, and carbon

dioxide, are passed through a condenser to liquefy the ketone.

Purification: The collected liquid is then subjected to fractional distillation to separate the 2-
undecanone from unreacted starting materials and byproducts.

Mechanism of Action as a Repellent
2-Undecanone's repellent properties are attributed to its interaction with the chemosensory

systems of insects and other arthropods.

Insect Olfactory Signaling Pathway
In insects, volatile compounds like 2-undecanone are detected by olfactory sensory neurons

(OSNs) located in sensilla on the antennae and maxillary palps[5]. The binding of an odorant to

an odorant receptor (OR) on the dendritic membrane of an OSN initiates a signal transduction

cascade. While the exact mechanisms are still under investigation, it is understood that insect

ORs form heteromeric complexes with a co-receptor (Orco) that function as ligand-gated ion

channels[8]. This leads to the depolarization of the neuron and the generation of an action

potential, which is then transmitted to the brain for processing, ultimately leading to a

behavioral response, such as avoidance[10][17][18]. Some studies also suggest the

involvement of G protein-coupled receptor (GPCR) signaling pathways in modulating the

olfactory response[16][18].
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Insect Olfactory Signaling Pathway for 2-Undecanone.

Nematode Chemosensory Pathway
In the model organism Caenorhabditis elegans, repulsive odorants like 2-undecanone are

detected by the AWB olfactory sensory neurons[17]. The signal transduction in these neurons

is mediated by a cGMP pathway, leading to an avoidance behavior[17].
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Nematode Chemosensory Pathway for 2-Undecanone.

Repellent Efficacy
2-Undecanone has demonstrated significant repellent activity against a variety of arthropods,

including mosquitoes and ticks. Its efficacy is often compared to the widely used synthetic

repellent, DEET.

Table 3: Comparative Repellent Efficacy of 2-Undecanone
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Target Pest
2-Undecanone
Concentration

DEET
Concentration

Efficacy/Prote
ction Time

Reference(s)

Aedes aegypti 20% 20%

2-Undecanone

showed

comparable

repellency to

DEET for up to 6

hours.

[19]

Anopheles

gambiae
10% 10%

2-Tridecanone (a

related methyl

ketone) showed

comparable

protection to

DEET. 2-

Undecanone was

also effective.

[20][21]

Mosquitoes

(general)
7.75% 7-15%

Comparable

efficacy in

laboratory

studies; up to 5

hours of

protection.

[18][20]

Ticks 7.75% -
Up to 2 hours of

protection.
[18]

Experimental Protocols for Evaluation
Extraction and Analysis from Natural Sources
Workflow: Extraction and Analysis of 2-Undecanone from Ruta graveolens
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Extraction and Analysis of 2-Undecanone.

Experimental Protocol: GC-MS Analysis of 2-Undecanone

Sample Preparation: A diluted solution of the essential oil or synthesized product is prepared

in a suitable solvent (e.g., hexane or acetone).
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Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film

thickness) is commonly used[9][22].

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)[9].

Injector Temperature: 250 °C.

Oven Temperature Program: An initial temperature of 60-70 °C held for a few minutes,

followed by a ramp of 3-10 °C/min to a final temperature of 240-280 °C[22][23].

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: 40-500 amu.

Ion Source Temperature: 230 °C.

Identification: The identification of 2-undecanone is based on the comparison of its retention

time and mass spectrum with those of an authentic standard and/or with data from mass

spectral libraries (e.g., NIST)[24].

Repellent Efficacy Testing
Experimental Protocol: Arm-in-Cage Assay

This method is a standard for evaluating the efficacy of topical repellents against mosquitoes[6]

[11][17][19][25].

Test Subjects: Human volunteers are used.

Mosquitoes: A cage containing a known number (e.g., 200) of host-seeking female

mosquitoes of a specific species (Aedes aegypti, Anopheles gambiae, etc.) is used[11][17].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://gcms.labrulez.com/paper/28658
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0103765
https://gcms.labrulez.com/paper/28658
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0103765
https://www.researchgate.net/publication/386992878_Development_and_Validation_of_a_GC-MSMS_Method_for_the_Simultaneous_Quantification_of_Selected_Compounds_in_Essential_Oils
https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://www.azom.com/article.aspx?ArticleID=20833
https://pmc.ncbi.nlm.nih.gov/articles/PMC10926509/
https://eu.biogents.com/arm-in-cage-test/
https://microbe-investigations.com/arm-in-cage-test/
https://m.youtube.com/watch?v=srC5vAZNpcg
https://www.researchgate.net/figure/The-arm-in-cage-AIC-test-for-measuring-the-efficacy-of-topical-mosquito-repellents_fig5_327161943
https://eu.biogents.com/arm-in-cage-test/
https://microbe-investigations.com/arm-in-cage-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repellent Application: A standard amount of the repellent formulation is applied to a defined

area on the volunteer's forearm. The hand is typically covered with a protective glove[25].

Exposure: The treated forearm is inserted into the mosquito cage for a set period (e.g., 3-5

minutes) at regular intervals (e.g., every 30 minutes)[11][17].

Data Collection: The time to the first confirmed bite (or landing, depending on the protocol) is

recorded. This is known as the Complete Protection Time (CPT)[11][17].

Control: An untreated arm is also exposed to confirm the biting avidity of the mosquitoes.

Endpoint: The test continues until the repellent fails (i.e., a confirmed bite occurs) or for a

maximum duration (e.g., 8 hours)[11][17].

Conclusion
2-Undecanone is a versatile compound with a long history rooted in natural product chemistry.

Its repellent properties, coupled with a favorable safety profile, make it a compound of

significant interest for the development of new and effective insect and animal repellents. The

detailed understanding of its synthesis, mechanism of action, and the standardized protocols

for its evaluation are crucial for its continued development and application in various fields. This

guide provides a foundational resource for researchers and professionals working with this

important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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